Cas no 1805835-73-7 (Ethyl 5-amino-2-fluoropyridine-4-acetate)

• Product Name: Ethyl 5-amino-2-fluoropyridine-4-acetate
• CAS No: 1805835-73-7
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 4801944
• Update Time: 2025-05-21

Ethyl 5-amino-2-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-fluoropyridine-4-acetate

• Inchi： 1S/C9H11FN2O2/c1-2-14-9(13)4-6-3-8(10)12-5-7(6)11/h3,5H,2,4,11H2,1H3
• InChI Key： SLQFGRDHERFYFK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-2-fluoropyridine-4-acetate

Ethyl 5-amino-2-fluoropyridine-4-acetate (CAS No. 1805835-73-7)

Ethyl 5-amino-2-fluoropyridine-4-acetate, with the CAS number 1805835-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an ethyl ester group with a pyridine ring substituted at positions 2, 4, and 5. The presence of a fluorine atom at position 2 and an amino group at position 5 introduces interesting electronic properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Ethyl 5-amino-2-fluoropyridine-4-acetate in drug discovery and development. The compound's ability to act as a precursor for more complex molecules has been explored in several research papers. For instance, researchers have demonstrated its utility in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties. The substitution pattern on the pyridine ring allows for fine-tuning of the molecule's pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry.

In addition to its role in pharmaceuticals, Ethyl 5-amino-2-fluoropyridine-4-acetate has also found applications in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing applications. Recent advancements in this area have shown that the compound can serve as a versatile ligand, enabling the creation of highly efficient catalysts for organic transformations.

The synthesis of Ethyl 5-amino-2-fluoropyridine-4-acetate typically involves multi-step reactions, often starting from pyridine derivatives. Researchers have optimized various synthetic routes to enhance yield and purity, ensuring that the compound is accessible for large-scale applications. The use of modern analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the synthesized product.

From an environmental perspective, Ethyl 5-amino-2-fluoropyridine-4-acetate has been studied for its biodegradability and ecological impact. Recent studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, Ethyl 5-amino-2-fluoropyridine-4-acetate (CAS No. 1805835-73-7) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.